Cas no 1353952-91-6 ([(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid)

• Product Name: [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid
• CAS No: 1353952-91-6
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 2159554
• Update Time: 2025-08-05

[(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid
• 2-(((6-Bromopyridin-3-yl)methyl)amino)acetic acid
• AM92519
• [(6-Bromopyridin-3-ylmethyl)amino]acetic acid

• Inchi： 1S/C8H9BrN2O2/c9-7-2-1-6(4-11-7)3-10-5-8(12)13/h1-2,4,10H,3,5H2,(H,12,13)
• InChI Key： KSAKSXWYHWLCOV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CNCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Topological Polar Surface Area: 62.2

Additional information on [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid

[(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic Acid: A Comprehensive Overview

The compound [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid, identified by the CAS number 1353952-91-6, is a structurally unique organic compound with significant potential in various chemical and biological applications. This compound has garnered attention in recent years due to its promising properties and versatility in synthetic chemistry. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this intriguing molecule.

Structural Insights: The molecule [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid consists of a pyridine ring substituted with a bromine atom at the 6-position and an amino-acetic acid group attached via a methylene bridge. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a common structural motif in many bioactive compounds. The bromine substitution at the 6-position introduces electronic and steric effects that can influence the compound's reactivity and pharmacokinetic properties. The amino-acetic acid moiety, on the other hand, adds a hydrophilic character to the molecule, enhancing its solubility and bioavailability.

Synthesis and Chemical Properties: The synthesis of [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid involves a multi-step process that typically begins with the preparation of 6-bromo-pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyridine-containing intermediates. The final step involves the introduction of the amino-acetic acid group through nucleophilic substitution or coupling reactions.

Biological Activities: One of the most compelling aspects of [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid is its diverse biological activities. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, it has demonstrated significant antioxidant activity, which could be harnessed in developing therapies for oxidative stress-related disorders like neurodegenerative diseases and cardiovascular conditions.

Applications in Drug Discovery: The unique combination of structural features in [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid positions it as a valuable lead compound in drug discovery efforts. Its ability to modulate key biological pathways makes it an attractive target for developing novel therapeutic agents. Recent research has explored its potential as an inhibitor of enzymes involved in cancer progression, such as kinases and proteases. Furthermore, its role as a modulator of ion channels has opened avenues for investigating its utility in treating neurological disorders.

Future Prospects: As research on [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid continues to unfold, its potential applications are expected to expand further. Ongoing studies aim to optimize its pharmacokinetic properties to enhance its efficacy and reduce toxicity. Collaborative efforts between chemists and biologists are also exploring novel synthetic routes to produce analogs with improved bioactivity profiles.

In conclusion, [(6-Bromo-pyridin-3-ylmethyl)-amino]-acetic acid represents a fascinating example of how structural diversity can lead to versatile chemical entities with wide-ranging applications. Its unique properties and promising biological activities make it a subject of intense interest in both academic and industrial research settings.